Cas no 35400-55-6 (2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-)

• Product Name: 2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-
• CAS No: 35400-55-6
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 307451
• PubChem ID: 118813
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 5-amino-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-
• 5-amino-4-hydroxynaphthalene-2-sulfonic acid
• 5-Amino-4-hydroxynaphthalene-2-sulphonic acid
• 35400-55-6
• NS00029846
• DTXSID30188885
• EINECS 252-546-6
• SCHEMBL3928588

• Inchi： 1S/C10H9NO4S/c11-8-3-1-2-6-4-7(16(13,14)15)5-9(12)10(6)8/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： CFZAOQASYGKUBO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C(=CC=CC=2C=1)N)O)(=O)(=O)O

Computed Properties

• Exact Mass: 239.02527
• Monoisotopic Mass: 239.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.627
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.748
• PSA: 100.62